Cas no 4543-66-2 (dodecanedinitrile)

• Product Name: dodecanedinitrile
• CAS No: 4543-66-2
• MF: C₁₂H₂₀N₂
• MW: 192.300602912903
• MDL: MFCD00013818
• CID: 85083
• PubChem ID: 78301
• Update Time: 2025-05-22

dodecanedinitrile Chemical and Physical Properties

Names and Identifiers

• dodecanedinitrile
• 1,10-Dicyanodecane~Dodecanedinitrile
• 1,10-Decanedicarbonitrile
• 1,10-Dicyanodecane
• 1,12-Dodecanedinitrile
• Decamethylenedinitrile
• NSC 59852
• 1,10-Decamethylenedinitrile
• D1991
• NS00031530
• DTXSID00196513
• NSC-59852
• MFCD00013818
• 7KEQ6AXV7A
• Q63391941
• FT-0606033
• BRN 1757752
• Dodecamethylene dinitrile
• 4-02-00-02127 (Beilstein Handbook Reference)
• SCHEMBL645518
• AKOS006229631
• EINECS 224-899-6
• NSC59852
• Dodecanodinitrile
• dodecandinitril
• 4543-66-2
• DB-051301
• 1,10-Dicyanodecane; 1,12-Dodecanedinitrile; Decamethylenedinitrile; NSC 59852;
• DTXCID40119004

• MDL： MFCD00013818
• Inchi： 1S/C12H20N2/c13-11-9-7-5-3-1-2-4-6-8-10-12-14/h1-10H2
• InChI Key： AVQYXBDAZWIFTO-UHFFFAOYSA-N
• SMILES： N#CCCCCCCCCCCC#N
• BRN： 1757752

Computed Properties

• Exact Mass: 192.16300
• Monoisotopic Mass: 192.163
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 9
• Complexity: 179
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 47.6A^2

Experimental Properties

• Color/Form: colorless liquid
• Density: 0.901±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 20.4 ºC
• Boiling Point: 195°C 8mm
• Flash Point: 202°C
• Refractive Index: 1.4510
• Solubility: Very slightly soluble (0.1 g/l) (25 º C),
• Water Partition Coefficient: Insoluble in water.
• PSA: 47.58000
• LogP: 3.93456
• Solubility: Uncertain
• Vapor Pressure: 0.0±0.8 mmHg at 25°C

dodecanedinitrile Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Hazardous Material transportation number：3276
• Hazard Category Code： 20/21/22-36/37/38
• Safety Instruction： S26-S36/37/39
• RTECS：JR2350000
• Safety Term：S24/25
• Risk Phrases：R20/21/22
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Nitriles
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Organic cyanides Nitriles

Additional information on dodecanedinitrile

Dodecanedinitrile: A Comprehensive Overview

Dodecanedinitrile, also known by its CAS number 4543-66-2, is a compound of significant interest in the field of organic chemistry. This compound, with the chemical formula C12H18N2, is a dinitrile derivative, meaning it contains two nitrile (-C≡N) groups. The molecule consists of a long hydrocarbon chain with two nitrile groups attached, making it a member of the alkydinitriles family. Dodecanedinitrile has been studied for its unique chemical properties and potential applications in various industries.

The synthesis of dodecanedinitrile can be achieved through several methods, including the reaction of adipic acid with ammonia or through the cyanation of appropriate alkyl halides. Recent studies have focused on optimizing these synthesis pathways to improve yield and reduce environmental impact. For instance, researchers have explored the use of catalytic systems and green chemistry principles to synthesize dodecanedinitrile more efficiently. These advancements highlight the compound's importance in modern chemical synthesis.

One of the most notable applications of dodecanedinitrile is in the field of polymer science. The compound serves as a precursor for polyamides and other high-performance polymers. Its ability to form strong intermolecular hydrogen bonds makes it ideal for applications requiring materials with high thermal stability and mechanical strength. Recent research has demonstrated that polymers derived from dodecanedinitrile exhibit excellent resistance to UV degradation and oxidative stress, making them suitable for use in aerospace and automotive industries.

In addition to its role in polymer synthesis, dodecanedinitrile has found applications in organic synthesis as a versatile building block. The nitrile groups in the molecule can undergo various transformations, such as hydrolysis to carboxylic acids or aminolysis to amides, enabling the creation of a wide range of derivatives. These derivatives have been explored for their potential in drug discovery and agrochemicals. For example, certain derivatives of dodecanedinitrile have shown promise as inhibitors of enzymes involved in cancer cell proliferation.

The physical properties of dodecanedinitrile also make it an interesting candidate for niche applications. The compound is relatively stable under normal conditions, with a melting point around -30°C and a boiling point above 150°C. Its solubility in organic solvents and limited solubility in water make it suitable for use in solvent-based reactions and extractions. Recent studies have investigated its use as a solvent in green chemistry processes, where it has shown potential for reducing waste and improving reaction efficiency.

From an environmental perspective, understanding the fate and behavior of dodecanedinitrile in natural systems is crucial. Research has shown that the compound undergoes biodegradation under aerobic conditions, albeit at a slow rate. Efforts are underway to develop microbial strains capable of more efficiently breaking down dodecanedinitrile, which could have implications for waste management and pollution control.

In conclusion, dodecanedinitrile (CAS No 4543-66-2) is a versatile compound with a wide range of applications across multiple industries. Its role as a precursor for high-performance polymers, its utility in organic synthesis, and its potential in green chemistry processes underscore its importance in modern chemical research. As advancements continue to be made in its synthesis, application development, and environmental impact assessment, dodecanedinitrile is poised to play an even greater role in shaping future technologies.